Cas no 1187930-88-6 ((R)-4-(1-Amino-2,2,2-trifluoroethyl)phenol)

• Product Name: (R)-4-(1-Amino-2,2,2-trifluoroethyl)phenol
• CAS No: 1187930-88-6
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD09251102
• CID: 2184734
• Update Time: 2025-10-29

(R)-4-(1-Amino-2,2,2-trifluoroethyl)phenol Chemical and Physical Properties

Names and Identifiers

• (R)-4-(1-amino-2,2,2-trifluoroethyl)phenol
• (R)-4-(1-AMINO-2,2,2-TRIFLUORO-ETHYL)-PHENOL
• 9008AH
• 4-[(1R)-1-amino-2,2,2-trifluoroethyl]phenol
• (R)-4-(1-Amino-2,2,2-trifluoroethyl)phenol

• MDL： MFCD09251102
• Inchi： 1S/C8H8F3NO/c9-8(10,11)7(12)5-1-3-6(13)4-2-5/h1-4,7,13H,12H2/t7-/m1/s1
• InChI Key： XIBJQYMKBQZQPP-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=CC(=CC=1)O)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 46.2

Additional information on (R)-4-(1-Amino-2,2,2-trifluoroethyl)phenol

(R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol: A Comprehensive Overview

(R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol, identified by the CAS number 1187930-88-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenolic group with a trifluoroethyl amino substituent. The presence of the trifluoromethyl group introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of (R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol in drug discovery and development. Its chiral center at the phenol position adds another layer of complexity and functionality, enabling it to interact with biological systems in specific ways. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents targeting specific receptors or enzymes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the corresponding trifluoroethyl amine derivative. Advanced techniques such as asymmetric catalysis and stereo-selective reactions have been employed to ensure high enantiomeric excess in the final product. These methods not only enhance the purity of the compound but also align with current trends toward sustainable and efficient chemical manufacturing.

In terms of physical properties, (R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents like dichloromethane and acetonitrile. Its stability under various conditions has been thoroughly investigated, revealing that it is resistant to hydrolysis under neutral conditions but can undergo decomposition under strong acidic or basic environments.

Recent research has also delved into the biological activity of this compound. In vitro studies have shown that it exhibits moderate inhibitory effects on certain kinases, suggesting its potential as a lead compound for kinase inhibitors. Additionally, its ability to modulate cellular signaling pathways has been explored, opening avenues for its use in treating diseases associated with dysregulated signaling, such as cancer and neurodegenerative disorders.

The environmental impact of (R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol has also come under scrutiny. Studies indicate that it has a relatively low bioaccumulation potential and undergoes rapid degradation under aerobic conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop safe disposal methods.

In conclusion, (R)-4-(1-Amino-2,2,2-Trifluoroethyl)Phenol (CAS No: 1187930-88-6) stands out as a versatile compound with promising applications in drug development and materials science. Its unique structure and properties continue to attract the attention of researchers worldwide, driving innovative approaches to harness its full potential while ensuring its safe use and environmental compatibility.